(Rac)-Neurodegenerative Disorder-Targeting Compound 1

• Molecular Formula: C28H28N4O4
• Molecular Weight: 484.5 g/mol
• InChI: InChI=1S/C28H28N4O4/c33-25-15-14-24(32(25)19-21-11-5-2-6-12-21)27(35)31-23(17-20-9-3-1-4-10-20)26(34)28(36)30-18-22-13-7-8-16-29-22/h1-13,16,23-24H,14-15,17-19H2,(H,30,36)(H,31,35)
• InChIKey: VBRYNLHJJUQPDB-UHFFFAOYSA-N

(Rac)-Neurodegenerative Disorder-Targeting Compound 1: Calpain Inhibitor for Neurodegenerative Disease Research Procurement

(Rac)-Neurodegenerative Disorder-Targeting Compound 1 (CAS 1254699-12-1) is a racemic carboxamide compound that functions as an inhibitor of calpain, a calcium-dependent cysteine protease implicated in various neurodegenerative disorders [1]. Its molecular formula is C28H28N4O4 with a molecular weight of 484.55 g/mol . The compound is disclosed as example 63 in patent WO2010128102A1, which claims a series of carboxamide compounds as calpain inhibitors for the treatment of conditions associated with elevated calpain activity, including Alzheimer's disease, Huntington's disease, and stroke [1].

Calpain inhibitor tool compound for neurodegenerative disease research models

Racemic carboxamide scaffold disclosed in patent WO2010128102A1

CNS-favorable physicochemical profile reported for brain penetration research context

• [1] WO2010128102A1. Carboxamide compounds and their use as calpain inhibitors. Mack H, Kling A, Jantos K, Moeller A, Hornberger W, Hutchins CW. 2010. View Source

Why Generic Calpain Inhibitor Substitution Fails: (Rac)-Neurodegenerative Disorder-Targeting Compound 1 Structural and Selectivity Rationale

Generic substitution of calpain inhibitors is not feasible due to substantial differences in isoform selectivity, brain penetration, and off-target cysteine protease inhibition across the class [1]. The carboxamide scaffold of (Rac)-Neurodegenerative Disorder-Targeting Compound 1 was specifically designed for CNS availability, a critical feature for neurodegenerative disease research that many peptide-based calpain inhibitors (e.g., MDL-28170, ALLN) lack [2]. Furthermore, broad-spectrum calpain inhibitors often exhibit significant cross-reactivity with cathepsins and other cysteine proteases, whereas the structural optimization described in patent WO2010128102A1 aimed to enhance selectivity for calpain over related proteases [1]. Consequently, substituting this compound with another calpain inhibitor without verified comparative data may lead to divergent experimental outcomes, confounding interpretation of calpain's role in disease models.

Isoform selectivity may vary

Calpain isoform selectivity profiles may not transfer across inhibitor classes, limiting direct substitution.

Brain penetration profile differs

Carboxamide scaffold may offer different CNS availability compared to peptide-based calpain inhibitors (e.g., MDL-28170, ALLN).

Off-target cysteine protease activity

Broad-spectrum calpain inhibitors can cross-react with cathepsins; structural optimization aimed to improve selectivity requires verification.

• [1] WO2010128102A1. Carboxamide compounds and their use as calpain inhibitors. Mack H, Kling A, Jantos K, Moeller A, Hornberger W, Hutchins CW. 2010. View Source
• [2] Ono Y, Saido TC, Sorimachi H. Calpain research for drug discovery: challenges and potential. Nature Reviews Drug Discovery. 2016;15(12):854-876. View Source

Quantitative Evidence Guide for (Rac)-Neurodegenerative Disorder-Targeting Compound 1 Selection

Structural Confirmation of Calpain Inhibition via Carboxamide Scaffold

(Rac)-Neurodegenerative Disorder-Targeting Compound 1 is explicitly identified as a calpain inhibitor based on its inclusion as example 63 in patent WO2010128102A1, which claims a series of carboxamide compounds for treating disorders associated with elevated calpain activity [1]. The patent provides structural data and synthetic methods confirming the compound's identity as a calpain-targeting molecule. While quantitative potency data (IC50) is not publicly disclosed for this specific compound in the available sources, the patent establishes its classification and intended use. In contrast, other calpain inhibitors such as E-64 (IC50 ~9 nM against cysteine proteases) and MDL-28170 (EC50 ~14 μM in cell-based assays) have publicly available potency data .

Calpain Inhibitor Classification

Class-level inference

Disclosed as calpain inhibitor in patent WO2010128102A1 (example 63). No quantitative IC50 data available.

Qualitative structural assignment only.

Supports calpain-target research model fit

Data to verify; no published potency

Evidence Dimension	Calpain Inhibitor Classification
Target Compound Data	Disclosed as calpain inhibitor (patent WO2010128102A1, example 63)
Comparator Or Baseline	E-64 (broad cysteine protease inhibitor), MDL-28170 (calpain inhibitor III)
Quantified Difference	Not available; qualitative class assignment only
Conditions	Patent disclosure; no quantitative biochemical assay data provided

Why This Matters

This confirms the compound's intended target and provides a structural basis for its use in calpain-related neurodegenerative research, distinguishing it from non-calpain-targeting compounds.

• [1] WO2010128102A1. Carboxamide compounds and their use as calpain inhibitors. Mack H, Kling A, Jantos K, Moeller A, Hornberger W, Hutchins CW. 2010. View Source

Physicochemical Properties Relevant to CNS Drug Development

(Rac)-Neurodegenerative Disorder-Targeting Compound 1 possesses physicochemical properties consistent with CNS drug-likeness: molecular weight of 484.55 g/mol, hydrogen bond donor count of 2, hydrogen bond acceptor count of 5, and rotatable bond count of 10 . These values are within the typical ranges for CNS-active compounds (MW <500, HBD ≤3, HBA ≤7, rotatable bonds ≤8) [1]. In comparison, peptide-based calpain inhibitors such as ALLN (MW 383.5) and MDL-28170 (MW 382.5) have lower molecular weights but may exhibit reduced CNS penetration due to higher polarity and peptide character .

CNS Drug-likeness Profile

Cross-study comparable

MW 484.55

HBD 2

HBA 5

Rot. Bonds 10

Supports brain penetration potential review

Calculated properties; not experimental

Evidence Dimension	CNS Drug-likeness (Lipinski's Rule of Five and CNS MPO)
Target Compound Data	MW: 484.55 g/mol; HBD: 2; HBA: 5; Rotatable bonds: 10
Comparator Or Baseline	ALLN (MW: 383.5 g/mol); MDL-28170 (MW: 382.5 g/mol); typical CNS drug ranges (MW <500, HBD ≤3, HBA ≤7, rotatable bonds ≤8)
Quantified Difference	Target compound has higher MW than peptide-based comparators but remains within CNS-favorable ranges; lower HBD and HBA counts suggest improved passive permeability potential.
Conditions	Calculated physicochemical properties from SMILES structure; comparator data from public databases.

Why This Matters

These properties support the compound's potential for brain penetration, a critical requirement for neurodegenerative disease research models, and differentiate it from less CNS-suitable peptide-based calpain inhibitors.

• [1] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. View Source

Patent-Disclosed Therapeutic Indications for Calpain-Associated Neurodegenerative Disorders

Patent WO2010128102A1 explicitly claims the use of carboxamide compounds, including (Rac)-Neurodegenerative Disorder-Targeting Compound 1, for the treatment of neurodegenerative disorders such as Alzheimer's disease, Huntington's disease, and stroke [1]. The patent provides a rationale linking calpain hyperactivation to tau hyperphosphorylation, amyloid toxicity, and excitotoxic neuronal injury. In contrast, other calpain inhibitors like calpain inhibitor XI have shown protective effects in retinal degeneration models but exhibited substantial toxicity with prolonged exposure [2]. The carboxamide series was optimized for CNS availability and selectivity, though direct comparative data for this specific compound is not available in the public domain.

Disease Indication Scope

Class-level inference

Target Compound Claimed for Alzheimer's, Huntington's, stroke

vs

Calpain inhibitor XI Retinal degeneration; toxicity observed

Supports neurodegenerative disease model selection

Patent claims; in vivo efficacy not disclosed

Evidence Dimension	Therapeutic Indication Scope
Target Compound Data	Claimed for Alzheimer's disease, Huntington's disease, stroke, and other calpain-associated disorders
Comparator Or Baseline	Calpain inhibitor XI (protective in rd1 mouse model but toxic with prolonged use); E64d (protective in AD and TBI models)
Quantified Difference	Not available; qualitative indication scope only
Conditions	Patent claims based on calpain inhibition mechanism; in vivo efficacy data not disclosed

Why This Matters

The patent's explicit claim for multiple neurodegenerative indications provides a scientific basis for using this compound in disease-relevant models, distinguishing it from calpain inhibitors optimized for non-CNS applications.

• [1] WO2010128102A1. Carboxamide compounds and their use as calpain inhibitors. Mack H, Kling A, Jantos K, Moeller A, Hornberger W, Hutchins CW. 2010. View Source
• [2] Paquet-Durand F, et al. Photoreceptor rescue and toxicity induced by different calpain inhibitors. Journal of Neurochemistry. 2010;115(4):930-940. View Source

Optimal Research Applications for (Rac)-Neurodegenerative Disorder-Targeting Compound 1

In Vitro Calpain Inhibition Studies in Neuronal Cell Models

Use (Rac)-Neurodegenerative Disorder-Targeting Compound 1 as a calpain inhibitor in primary neuronal cultures or neuronal cell lines (e.g., SH-SY5Y, PC12) to investigate calpain's role in tau hyperphosphorylation, amyloid-β toxicity, or excitotoxic injury [1]. The compound's carboxamide scaffold and physicochemical properties suggest potential CNS relevance, making it suitable for studies where brain-penetrant calpain inhibitors are required [2].

In Vivo Neurodegenerative Disease Models Requiring CNS-Penetrant Calpain Inhibition

Employ (Rac)-Neurodegenerative Disorder-Targeting Compound 1 in rodent models of Alzheimer's disease (e.g., APP/PS1 transgenic mice), Huntington's disease (e.g., R6/2 mice), or ischemic stroke (e.g., middle cerebral artery occlusion) to evaluate the therapeutic potential of calpain inhibition in vivo [1]. The compound's favorable CNS drug-likeness properties support its use in studies requiring brain exposure [2].

Comparative Pharmacology Studies of Carboxamide Calpain Inhibitors

Utilize (Rac)-Neurodegenerative Disorder-Targeting Compound 1 as a representative carboxamide calpain inhibitor in comparative studies against peptide-based inhibitors (e.g., MDL-28170, ALLN) or epoxide-based inhibitors (e.g., E64) to elucidate structure-activity relationships and isoform selectivity profiles [1]. Such studies can inform the development of next-generation calpain inhibitors with improved selectivity and CNS penetration [2].

Application

Selection Property

Validation Focus

Neuronal cell calpain pathway studies

CNS drug-likeness profile review

Calpain isoform selectivity in neuronal models

Neurodegenerative disease model studies

Brain exposure context

Model-specific calpain activity endpoints

Calpain inhibitor selectivity profiling

Scaffold class selectivity review

Structure-activity relationship endpoints

• [1] WO2010128102A1. Carboxamide compounds and their use as calpain inhibitors. Mack H, Kling A, Jantos K, Moeller A, Hornberger W, Hutchins CW. 2010. View Source
• [2] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. View Source